5-(2,4-Dichloro-phenyl)-1-methyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 5-(2,4-dichlorophenyl)-1-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C11H8Cl2N2O2/c1-15-10(5-9(14-15)11(16)17)7-3-2-6(12)4-8(7)13/h2-5H,1H3,(H,16,17)
• InChI Key: CLLFKDDNAVVGHS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(=O)O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C11H8Cl2N2O2
• Molecular Weight: 271.10 g/mol

Description

“5-(2,4-Dichloro-phenyl)-1-methyl-1H-pyrazole-3-carboxylic acid” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Mechanism of Action

Target of Action

Similar compounds such as 2,4-dichlorophenoxyacetic acid are known to target acetyl-coa carboxylase (accase), an important enzyme in fatty acid biosynthesis .

Biochemical Pathways

Similar compounds such as 2,4-dichlorophenoxyacetic acid are known to affect the fatty acid biosynthesis pathway by inhibiting the accase enzyme .

Pharmacokinetics

Similar compounds are known to be metabolized through various intermediates, mostly to more polar products and insoluble bound residues .

Result of Action

Similar compounds are known to cause uncontrolled growth in most broadleaf weeds, while most grasses such as cereals, lawn turf, and grassland are relatively unaffected .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the presence of monovalent and divalent salts, pH, and temperature can affect the compound’s solubility and hence its bioavailability .

Advantages and Limitations for Lab Experiments

5-(2,4-Dichloro-phenyl)-1-methyl-1H-pyrazole-3-carboxylic acid has several advantages when used in laboratory experiments. It is relatively inexpensive, easy to obtain, and stable under a variety of conditions. In addition, it is water soluble and has a low toxicity, making it suitable for use in biological systems. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in organic solvents and its solubility can be further reduced in the presence of other compounds. In addition, it has a relatively low solubility in water, making it difficult to use in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of 5-(2,4-Dichloro-phenyl)-1-methyl-1H-pyrazole-3-carboxylic acid in scientific research. For example, it could be used to study the structure and function of enzymes involved in the metabolism of drugs and other compounds. In addition, it could be used to study the effects of this compound on the expression of genes involved in disease processes, such as cancer. Finally, it could be used to study the effects of this compound on the development of new drugs and other compounds.

Synthesis Methods

5-(2,4-Dichloro-phenyl)-1-methyl-1H-pyrazole-3-carboxylic acid can be synthesized through a variety of methods, with the most common being the reaction of 2,4-dichlorophenylhydrazine with 1-methyl-1H-pyrazole-3-carboxylic acid in aqueous solution. This reaction is typically carried out at a temperature of 40-50°C, with a reaction time of 1-2 hours. The product of this reaction is then purified using recrystallization or column chromatography. Alternative methods for the synthesis of this compound include the reaction of 2,4-dichlorophenylhydrazine with ethyl pyrazole-3-carboxylate or the reaction of 2,4-dichlorophenylhydrazine with ethyl pyrazole-3-carboxylic acid in the presence of an acid catalyst.

Scientific Research Applications

5-(2,4-Dichloro-phenyl)-1-methyl-1H-pyrazole-3-carboxylic acid has been widely studied due to its unique properties and potential applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a ligand in coordination chemistry. In addition, this compound has been studied for its potential applications in pharmacology, biochemistry, and molecular biology. It has been used as a tool to study the structure and function of enzymes, as a substrate in the study of enzyme kinetics, and as an inhibitor of enzyme activity.